Cas no 851972-09-3 (3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea)

• Product Name: 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea
• CAS No: 851972-09-3
• MF: C₂₆H₂₉N₃OS
• MW: 431.592964887619
• CID: 6327534
• PubChem ID: 4386716
• Update Time: 2025-07-12

3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea
• ChemDiv3_009224
• 1-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)thiourea
• F0633-0172
• IDI1_027134
• 851972-09-3
• 3-[2-(2,5-dimethyl-1H-indol-3-yl)ethyl]-1-(2,3-dimethylphenyl)-3-[(furan-2-yl)methyl]thiourea
• AKOS001503223
• HMS1499D06
• 1-(2-(2,5-dimethyl-1H-indol-3-yl)ethyl)-3-(2,3-dimethylphenyl)-1-(furan-2-ylmethyl)thiourea

• Inchi： 1S/C26H29N3OS/c1-17-10-11-25-23(15-17)22(20(4)27-25)12-13-29(16-21-8-6-14-30-21)26(31)28-24-9-5-7-18(2)19(24)3/h5-11,14-15,27H,12-13,16H2,1-4H3,(H,28,31)
• InChI Key： OSZRYYIZVJKWNF-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C)C=1C)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 431.20313373g/mol
• Monoisotopic Mass: 431.20313373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 76.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea

Introduction to 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea (CAS No. 851972-09-3)

3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea (CAS No. 851972-09-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound belongs to the thiourea class of molecules, which are well-known for their diverse applications in drug discovery and development. The presence of multiple aromatic rings, including a 2,5-dimethyl-1H-indole moiety and a furan ring, alongside a dimethylphenyl substituent, suggests a rich interplay of electronic and steric effects that may contribute to its pharmacological properties.

The nomenclature of this compound follows the IUPAC rules for organic chemistry, ensuring clarity and precision in its identification. The systematic naming highlights key structural features such as the ethyl side chain linked to the thiourea core, the dimethylphenyl group at the 1-position, and the furan-2-yl substituent at the 3-position. This level of detail is crucial for researchers engaged in synthetic chemistry, where precise structural information is essential for designing and optimizing molecular libraries.

In recent years, there has been growing interest in indole derivatives due to their reported bioactivity across various therapeutic areas. The 2,5-dimethyl-1H-indole scaffold is particularly noteworthy, as it has been implicated in a range of biological processes, including modulation of neurotransmitter systems and antioxidant activities. The incorporation of this moiety into 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea may endow the compound with unique pharmacological profiles that warrant further exploration.

The thiourea functional group in this molecule is another critical feature that influences its potential reactivity and biological interactions. Thioureas have been widely studied for their ability to act as nucleophilic agents in organic synthesis and as pharmacophores in drug candidates. The combination of a thiourea core with aromatic rings such as dimethylphenyl and furan creates a multifaceted molecular entity that could exhibit diverse interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such complex molecules with high accuracy. Molecular docking studies have shown that compounds with similar structural motifs may interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for therapeutic intervention. For instance, the presence of the furan ring may enhance solubility and bioavailability, while the electron-rich aromatic system could facilitate hydrogen bonding or π-stacking interactions with biological targets.

The synthesis of 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yl)methylthiourea (CAS No. 851972-09-3) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic moieties efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions during the synthesis process.

Once synthesized, rigorous analytical characterization is essential to confirm the structure and purity of the compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to validate the molecular structure. These analytical methods provide detailed information about the chemical environment of each atom within the molecule, ensuring that researchers can proceed with confidence in their subsequent studies.

The potential applications of this compound extend beyond basic research into drug discovery. Its unique structural features make it a valuable tool for exploring novel chemical scaffolds that could lead to next-generation therapeutics. For example, derivatives of thiourea-containing compounds have shown promise in treating neurological disorders by modulating glutamate receptor activity. The presence of both indole and furan moieties in 3-2-(2,5-dimethyl-1H-indol-3-yl)ethyl-1-(2,3-dimethylphenyl)-3-(furan-2-yli)methylthiourea (CAS No. 85197209) suggests that it may exhibit similar properties while offering additional biological advantages.

In conclusion, 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 85197209 CAS no product name: 857197209 CAS no product name: 871997209 CAS no product name: 871997209 CAS no product name: represents a structurally intricate compound with significant potential in pharmaceutical research. Its complex architecture combines multiple pharmacologically relevant motifs that could lead to novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiourea derivatives and indole-based compounds, this molecule will undoubtedly remain a subject of interest for medicinal chemists seeking innovative solutions for unmet medical needs.